Cas no 2247102-49-2 (Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester)

• Product name: Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester
• CAS No: 2247102-49-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5868418
• PubChem ID: 135392852

Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-amino-1-methyl-, methyl ester
• Methyl 3-amino-1-methylcyclobutane-1-carboxylate
• EN300-6491566
• methyl (1s,3r)-3-amino-1-methylcyclobutane-1-carboxylate
• SCHEMBL21576490
• 2231665-25-9
• starbld0033605
• 2247102-49-2
• Rel-methyl (1s,3s)-3-amino-1-methylcyclobutane-1-carboxylate
• 2231664-41-6
• SCHEMBL20690392
• Rel-methyl (1r,3r)-3-amino-1-methylcyclobutane-1-carboxylate
• EN300-39854616

• Inchi： 1S/C7H13NO2/c1-7(6(9)10-2)3-5(8)4-7/h5H,3-4,8H2,1-2H3
• InChI Key： IIANLAXTQJUXIQ-UHFFFAOYSA-N
• SMILES： C1(C)(C(OC)=O)CC(N)C1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 175.7±33.0 °C(Predicted)
• pka: 10.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters